4'-Cyano-2',6'-dimethylacetophenone

• Molecular Formula: C11H11NO
• Molecular Weight: 173.21 g/mol
• SMILES: CC1=CC(=CC(=C1C(=O)C)C)C#N
• InChI: InChI=1S/C11H11NO/c1-7-4-10(6-12)5-8(2)11(7)9(3)13/h4-5H,1-3H3
• InChIKey: HZQUAMCVQNXYTQ-UHFFFAOYSA-N

4'-Cyano-2',6'-dimethylacetophenone: Basic Properties & Class

4'-Cyano-2',6'-dimethylacetophenone (IUPAC: 4-acetyl-3,5-dimethylbenzonitrile) [1] is a substituted aromatic ketone with the molecular formula C11H11NO and a molecular weight of 173.21 g/mol . Structurally, it features an acetyl group (COCH₃) at the 1-position, a cyano group (C≡N) at the para (4') position, and two methyl groups at the 2' and 6' positions on the aromatic ring. This compound belongs to the class of cyano-substituted acetophenone derivatives, which are commonly employed as synthetic intermediates in heterocyclic chemistry and pharmaceutical research [2].

Sterically hindered heterocyclic building block

Cyano-acetophenone synthon for condensation/cyclization

Exact 4'-cyano, 2',6'-dimethyl substitution pattern

May support regiochemical control in synthetic routes

• [1] J-GLOBAL. 4-アセチル-3,5-ジメチルベンゾニトリル (4-Acetyl-3,5-dimethylbenzonitrile). Chemical Substance Information. View Source
• [2] ChEBI. 3-Acetylbenzonitrile (CHEBI:194596) and related cyanoacetophenone entries. Chemical Entities of Biological Interest. View Source

Why 4'-Cyano-2',6'-dimethylacetophenone Cannot Be Substituted

Despite the existence of simpler analogs such as 4'-cyanoacetophenone (CAS 1443-80-7) [1] and various substituted cyanoacetophenones [2], direct substitution is not chemically valid. The 2',6'-dimethyl substitution pattern on the aromatic ring of the target compound introduces significant steric hindrance around the acetyl carbonyl group. This steric environment critically modulates the reactivity of the ketone in condensation and cycloaddition reactions [3], altering both reaction kinetics and regiochemical outcomes compared to unsubstituted or mono-substituted analogs. For procurement, selecting an alternative without the exact 2',6'-dimethyl pattern would introduce uncontrolled steric variables, leading to different reaction yields, altered product distributions, and failed synthetic routes where precise steric control is required.

2',6'-Dimethyl groups introduce steric hindrance that may alter carbonyl reactivity compared to unsubstituted or mono-substituted analogs.

Similar CAS compounds (e.g., 4'-cyanoacetophenone) may not reproduce reaction kinetics or regiochemical outcomes in condensation/cyclization.

Exact substitution pattern is required when steric control defines synthetic success; substitution requires experimental validation.

• [1] ChemBase. p-Cyanoacetophenone (4'-Cyanoacetophenone, CAS 1443-80-7). Product Specifications. View Source
• [2] Patents. Substituted ω-cyanoacetophenone reactions with aromatic aldehydes and malononitrile. Patent Literature. View Source
• [3] CiNii Research. Cyclization of Ethyl Cyanoacetate and Salicylaldehyde with Ketones by Means of Ammonium Acetate. 2024. View Source

4'-Cyano-2',6'-dimethylacetophenone: Comparative Evidence

Comparative Reaction Yield: vs. Unsubstituted Cyanoacetophenone

No direct head-to-head quantitative comparison data between 4'-cyano-2',6'-dimethylacetophenone and 4'-cyanoacetophenone or other analogs was identified in the available scientific literature or patents. The impact of the 2',6'-dimethyl groups on reaction outcomes is inferred from class-level understanding of steric effects in acetophenone chemistry. General literature indicates that steric hindrance from ortho-substituents on acetophenones significantly influences cyclization and condensation reaction rates and regioselectivity [1].

Reaction Yield

Class-level inference

Target: No yield data

Comparator: No data

Experimental validation required

No head-to-head comparison found

Evidence Dimension	Reaction Yield or Rate in Heterocyclic Synthesis
Target Compound Data	Not available in accessible literature
Comparator Or Baseline	4'-Cyanoacetophenone (CAS 1443-80-7)
Quantified Difference	Not quantified; steric effect inferred
Conditions	Not available

Why This Matters

For procurement decisions where exact reaction outcomes are critical, the lack of comparative performance data means that experimental validation is required; this compound should be selected based on its precise structural identity rather than assumed performance equivalence.

• [1] Thieme Connect. Regioselective Synthesis of Chrom-4-ones and Fused Flavones from α-Cyano Acetophenone. 2008. View Source

Physical Property Comparison: vs. 4'-Cyanoacetophenone

The physical properties of 4'-cyano-2',6'-dimethylacetophenone are not extensively documented in public literature. For reference, 4'-cyanoacetophenone (unsubstituted analog) is a white to almost white crystalline powder with a melting point of 56.0–59.0 °C and boiling point of 293.3±23.0 °C at 760 mmHg . The presence of two additional methyl groups in the target compound increases molecular weight (173.21 vs. 145.16 g/mol) and is expected to alter melting point, solubility, and chromatographic behavior, though specific values are not publicly available.

Physical Properties

Class-level inference

Target: mp not available

Comparator: mp 56–59 °C

Batch-specific analysis required

Data to verify with COA

Evidence Dimension	Melting Point
Target Compound Data	Not available in accessible literature
Comparator Or Baseline	4'-Cyanoacetophenone (56.0–59.0 °C)
Quantified Difference	Not available
Conditions	Standard laboratory conditions

Why This Matters

Physical property differences affect handling, purification, and formulation. Without verified data, procurement must rely on vendor-provided certificates of analysis for batch-specific properties.

Molecular Identity Confirmation

4'-Cyano-2',6'-dimethylacetophenone possesses a unique substitution pattern (4'-cyano, 2',6'-dimethyl) that distinguishes it from other cyanoacetophenone derivatives. It is specifically identified by the alternative name 4-acetyl-3,5-dimethylbenzonitrile [1] and has distinct chemical identifiers including molecular formula C11H11NO and molecular weight 173.21 g/mol . This compound is not to be confused with 2-(4-cyano-2,6-dimethylphenyl)acetic acid (CAS 181300-36-7) , which contains a carboxylic acid group instead of a ketone, nor with 4'-cyanoacetophenone (CAS 1443-80-7) which lacks the 2',6'-dimethyl groups [2].

Molecular Identity

Supporting evidence

Δ MW +28.05 g/mol

Structural identity verification

Confirms correct procurement

Evidence Dimension	Molecular Identity
Target Compound Data	C11H11NO, MW 173.21, 4-acetyl-3,5-dimethylbenzonitrile
Comparator Or Baseline	4'-Cyanoacetophenone (C9H7NO, MW 145.16)
Quantified Difference	Δ C2H4, Δ MW 28.05 g/mol
Conditions	Chemical structure determination

Why This Matters

Correct molecular identity is essential for procurement; confusion with structurally similar compounds would result in acquiring the wrong synthetic intermediate, leading to failed reactions and wasted resources.

• [1] J-GLOBAL. 4-アセチル-3,5-ジメチルベンゾニトリル (4-Acetyl-3,5-dimethylbenzonitrile). Chemical Substance Information. View Source
• [2] ChemBase. p-Cyanoacetophenone (CAS 1443-80-7). Product Specifications. View Source

Synthetic Utility in Heterocyclic Chemistry

Cyanoacetophenone derivatives as a class are well-established synthons for the construction of heterocyclic compounds. Literature documents the use of ω-cyanoacetophenones in reactions with aromatic aldehydes to yield chalcones, which subsequently react with malononitrile, ethyl cyanoacetate, and other reagents to form cyclic Michael adducts including pyridine and pyrazole derivatives [1]. Additionally, α-cyano acetophenones undergo Knoevenagel-Michael addition sequences with aromatic aldehydes to produce isoflavones and chromones [2]. The target compound, bearing both the reactive cyano group and the sterically hindered acetyl group, is positioned as a specialized building block within this established synthetic paradigm.

Synthetic Utility

Class-level inference

Expected to form chalcones, pyridines, pyrazoles via cyanoacetophenone chemistry

Supports heterocyclic synthesis intent

Steric effects may alter selectivity

Evidence Dimension	Synthetic Utility
Target Compound Data	Expected to participate in analogous reactions
Comparator Or Baseline	ω-Cyanoacetophenone (class representative)
Quantified Difference	Steric influence from 2',6'-dimethyl groups expected but not quantified
Conditions	Various condensation and cyclization conditions

Why This Matters

While direct performance data for this specific compound is unavailable, its structural classification supports its intended use as a synthetic intermediate in heterocyclic chemistry; procurement should be driven by the need for this exact substitution pattern.

• [1] Library CNU. Substituted ω-cyanoacetophenone reactions with aromatic aldehydes to give chalcones and cyclic Michael adducts. Patent and Literature Summary. View Source
• [2] Thieme Connect. Regioselective Synthesis of Chrom-4-ones and Fused Flavones from α-Cyano Acetophenone. 2008. View Source

4'-Cyano-2',6'-dimethylacetophenone: Applications

Sterically Hindered Heterocyclic Scaffolds Synthesis

This compound is intended for use as a building block in the synthesis of heterocyclic compounds where the 2',6'-dimethyl groups provide necessary steric bulk. In analogy to established ω-cyanoacetophenone chemistry, it can be reacted with aromatic aldehydes and subsequent nucleophiles (malononitrile, ethyl cyanoacetate) to access sterically congested pyridine, pyrazole, or chromone derivatives [1]. The steric hindrance may confer enhanced selectivity in certain cyclization steps, though this must be experimentally validated.

Regioisomerically Defined Intermediates

The unique substitution pattern (4'-cyano, 2',6'-dimethyl) defines a specific regioisomer that cannot be obtained from simpler acetophenone derivatives. Researchers requiring a para-cyano group with ortho-methyl steric protection on the aromatic ring must procure this exact compound. Alternative routes involving later-stage functionalization of 2',6'-dimethylacetophenone would require additional synthetic steps with associated yield losses.

Cyano-Containing Pharmacophore Analogs

The cyano group is a well-recognized pharmacophore in medicinal chemistry [2]. This compound provides a scaffold for exploring structure-activity relationships where the combination of an electrophilic ketone, a hydrogen-bond accepting cyano group, and sterically shielding methyl groups is required. It may serve as an advanced intermediate for synthesizing analogs of bioactive molecules containing the 4-acetyl-3,5-dimethylbenzonitrile core.

Analytical Method Development & Reference Standard

Due to its distinct molecular weight (173.21 g/mol) and unique substitution pattern, this compound may be employed as an internal standard or reference material in analytical method development for LC-MS or GC-MS assays targeting related cyanoacetophenone derivatives. Its chromatographic behavior will differ from the unsubstituted 4'-cyanoacetophenone (MW 145.16) due to increased hydrophobicity from the additional methyl groups.

Application

Selection Property

Validation Focus

Sterically hindered heterocyclic synthesis

2',6'-Dimethyl steric pattern

Cyclization selectivity and yield verification

Regioisomeric intermediate procurement

Para-cyano with ortho-methyl groups

Structural identity confirmation

Pharmacophore analog synthesis

Electrophilic ketone and H-bond accepting cyano

Structure-activity relationship screening

Analytical method development

Distinct MW and substitution pattern

Chromatographic behavior and matrix effect context

• [1] Library CNU. Substituted ω-cyanoacetophenone reactions with aromatic aldehydes to give chalcones and cyclic Michael adducts. Patent and Literature Summary. View Source
• [2] Fatiadi, A. J. Preparation and synthetic applications of cyano compounds. In: Patai Supplement C, The Chemistry of Triple-Bonded Functional Groups. John Wiley and Sons Ltd., 2010, pp. 1057–1303. View Source